Cas no 1806059-55-1 (Methyl 2-bromo-6-chloropyridine-4-acetate)

• Product Name: Methyl 2-bromo-6-chloropyridine-4-acetate
• CAS No: 1806059-55-1
• MF: C₈H₇BrClNO₂
• MW: 264.503680467606
• CID: 4900322
• Update Time: 2025-09-28

Methyl 2-bromo-6-chloropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-chloropyridine-4-acetate
• methyl 2-(2-bromo-6-chloropyridin-4-yl)acetate

• Inchi： 1S/C8H7BrClNO2/c1-13-8(12)4-5-2-6(9)11-7(10)3-5/h2-3H,4H2,1H3
• InChI Key： XLRUOMLGXMLIBE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(N=1)Cl)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 191
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-bromo-6-chloropyridine-4-acetate

Methyl 2-bromo-6-chloropyridine-4-acetate (CAS No. 1806059-55-1): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-6-chloropyridine-4-acetate (CAS No. 1806059-55-1) is a highly valuable intermediate in the realm of pharmaceutical synthesis, offering a unique combination of reactivity and structural features that make it indispensable in the development of novel therapeutic agents. This compound, characterized by its bromo and chloro substituents on the pyridine ring, serves as a crucial building block for the synthesis of various bioactive molecules.

The structural motif of Methyl 2-bromo-6-chloropyridine-4-acetate provides a versatile platform for further functionalization, enabling chemists to explore diverse chemical transformations. The presence of both bromo and chloro groups allows for selective modifications, making it an ideal candidate for constructing complex heterocyclic frameworks. These features have been leveraged in recent years to develop innovative strategies for drug discovery and molecular design.

In the context of contemporary pharmaceutical research, Methyl 2-bromo-6-chloropyridine-4-acetate has found significant utility in the synthesis of kinase inhibitors, which are pivotal in treating a wide range of diseases, including cancer and inflammatory disorders. The pyridine core is a common pharmacophore in many kinase inhibitors, and the halogenated substituents enhance binding affinity by facilitating hydrogen bonding and hydrophobic interactions with target proteins.

Recent studies have highlighted the role of Methyl 2-bromo-6-chloropyridine-4-acetate in the development of small-molecule inhibitors targeting tyrosine kinases. For instance, researchers have utilized this intermediate to synthesize novel compounds that exhibit potent inhibitory activity against enzymes such as Janus kinases (JAKs) and vascular endothelial growth factor receptors (VEGFRs). These inhibitors have shown promise in preclinical studies, demonstrating efficacy in models of inflammation and tumor growth.

The versatility of Methyl 2-bromo-6-chloropyridine-4-acetate extends beyond kinase inhibition. It has also been employed in the synthesis of antiviral agents, where its structural features contribute to the development of molecules capable of disrupting viral replication cycles. The bromo and chloro groups serve as handles for further derivatization, allowing chemists to fine-tune properties such as solubility and metabolic stability.

Moreover, the compound has been explored in the field of medicinal chemistry for its potential applications in treating neurological disorders. Pyridine-based scaffolds are frequently encountered in drugs targeting central nervous system (CNS) receptors, and modifications at the 2-position can significantly influence pharmacological activity. The introduction of bromo and chloro substituents has been shown to enhance binding affinity to certain neurotransmitter receptors, paving the way for new therapeutic interventions.

The synthetic utility of Methyl 2-bromo-6-chloropyridine-4-acetate is further underscored by its role in constructing complex molecular architectures. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been particularly effective in incorporating this intermediate into larger polycyclic systems. These reactions facilitate the formation of carbon-carbon bonds under mild conditions, enabling the construction of intricate drug-like molecules with high precision.

In conclusion, Methyl 2-bromo-6-chloropyridine-4-acetate (CAS No. 1806059-55-1) represents a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists seeking to develop novel therapeutic agents across various disease areas. As research continues to uncover new applications for this compound, its significance in drug discovery is poised to grow even further.